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Compound Focus: Oxazolidine, 3,3'-methylenebis[5-methyl-

CAS No.: 66204-44-2

Cat. No.: S604777

Hazard Identification and Personal Protective
Equipment (PPE)

This chemical presents multiple health hazards. The following table summarizes the required personal

protective equipment based on the official Safety Data Sheet (SDS) classifications [1].

Body Area Required Protection Rationale & Specifications

Eyes/Face Tightly fitting safety goggles with side-shields  Causes serious eye damage [1].
[1]

Skin & Body Fire/flame resistant and impervious clothing; Causes severe skin burns and skin
Chemical impermeable gloves [1]. sensitization [1].

Respiratory Full-face respirator if exposure limits are Harmful if inhaled; use in well-

System exceeded or irritation occurs [1]. ventilated areas [1].

General Use in a well-ventilated place. Avoid To prevent inhalation and skin
formation of dust and aerosols. Use non- contact, and to avoid ignition sources
sparking tools [1]. [1].
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Frequently Asked Questions (FAQs) for Safe Handling

Q1: What are the most significant health hazards I should be aware of? This substance has several
serious hazards. It is classified as causing severe skin burns and eye damage, is a skin sensitizer, is toxic if it
contacts skin or is inhaled, and is suspected of causing genetic defects and cancer [1]. It is also a
formaldehyde releaser, meaning it slowly decomposes in aqueous solutions to release formaldehyde, which

contributes to its toxicity and handling requirements [2].

Q2: What should I do immediately if this chemical is spilled?

e Personal Precautions: Evacuate the area and avoid dust formation. Wear appropriate PPE during
cleanup [1].

e Containment: Prevent the chemical from entering drains or the environment [1].

e Clean-up: Use spark-proof tools to collect the material for disposal. Adhered material should be
disposed of promptly according to local regulations [1].

Q3: What are the key storage conditions for this substance? Store in a tightly closed container in a dry,
cool, and well-ventilated place. It must be stored apart from foodstuff containers or other incompatible

materials [1].

Q4: What is the recommended procedure for first aid?

¢ Inhalation: Move the victim to fresh air and seek immediate medical attention [1].

¢ Skin Contact: Take off contaminated clothing immediately and wash skin with plenty of soap and
water. Get medical help [1].

e Eye Contact: Rinse cautiously with water for several minutes, removing contact lenses if possible.
Continue rinsing and get immediate medical help [1].

¢ Ingestion: Rinse mouth with water. Do NOT induce vomiting. Call a poison control center or doctor
immediately [1].

Experimental Handling Workflow

The diagram below outlines the logical workflow for planning and executing an experiment involving this

chemical, integrating the safety measures previously discussed.
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Key Safety Reminders
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e Hazard Awareness: Always treat this chemical as a potent source of formaldehyde, in addition to its
direct hazards [2].

e PPE is Mandatory: Never handle this substance without the full suite of recommended personal
protective equipment, as detailed in the table above [1].

e Emergency Preparedness: Ensure you have read and understood the first aid measures before
beginning work, and know the location of emergency equipment like eyewash stations and showers.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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